Cas no 683220-86-2 (3-amino-3-4-(dimethylamino)phenylpropan-1-ol)

• Product Name: 3-amino-3-4-(dimethylamino)phenylpropan-1-ol
• CAS No: 683220-86-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5711033
• PubChem ID: 42614415
• Update Time: 2025-10-29

3-amino-3-4-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 683220-86-2
• EN300-1851261
• 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPAN-1-OL2HCL
• 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPAN-1-OL 2HCL
• 3-AMINO-3-[4-(DIMETHYLAMINO)PHENYL]PROPAN-1-OL
• 3-amino-3-4-(dimethylamino)phenylpropan-1-ol

• Inchi： 1S/C11H18N2O/c1-13(2)10-5-3-9(4-6-10)11(12)7-8-14/h3-6,11,14H,7-8,12H2,1-2H3
• InChI Key： KBQFPVDQHQRZGX-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=CC=1)N(C)C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-3-4-(dimethylamino)phenylpropan-1-ol

3-Amino-3-[4-(Dimethylamino)Phenyl]Propan-1-Ol: A Comprehensive Overview

3-Amino-3-[4-(dimethylamino)phenyl]propan-1-ol, identified by the CAS number 683220-86-2, is a versatile organic compound with significant applications in various fields. This compound, often referred to as N,N-dimethyl-p-toluidine derivative, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, materials science, and biotechnology. Recent studies have highlighted its role in drug delivery systems and its ability to act as a precursor in the synthesis of advanced materials.

The molecular structure of 3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol consists of a phenyl ring substituted with a dimethylamino group at the para position and a propanol chain with an amino group at the third carbon. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for applications that require amphiphilic properties. Researchers have explored its ability to form self-assembled structures, which are valuable in creating nanomaterials for drug delivery and sensing technologies.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The amino group and hydroxyl group present in the molecule allow for easy functionalization, enabling the attachment of various bioactive molecules. Recent studies have demonstrated that 3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol can serve as a carrier for anti-cancer drugs, enhancing their solubility and targeting efficiency. This has opened new avenues for developing more effective therapeutic agents with reduced side effects.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs). These frameworks are highly porous and have applications in gas storage, catalysis, and sensing. Recent advancements have focused on optimizing the synthesis conditions to improve the stability and performance of these materials.

The synthesis of 3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. These methods not only enhance the sustainability of the synthesis process but also make the compound more accessible for large-scale applications.

The physical properties of this compound, such as its melting point, boiling point, and solubility, play a crucial role in determining its suitability for various applications. Studies have shown that 3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol exhibits good solubility in polar solvents, which is advantageous for its use in aqueous-based formulations. Its thermal stability has also been tested under various conditions, making it suitable for high-temperature applications in industrial settings.

The biological activity of this compound has been a focal point of recent research. In vitro studies have revealed its potential as an antioxidant and anti-inflammatory agent. These findings suggest that it could be developed into nutraceuticals or cosmeceuticals with health-promoting benefits. Furthermore, preliminary toxicity studies indicate that it has low toxicity at therapeutic concentrations, which is encouraging for its use in biomedical applications.

In conclusion, 3-amino-3-[4-(dimethylamino)phenyl]propan-1-ol, CAS No: 683220-86-, is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an ideal candidate for drug delivery systems, materials science, and biomedical research. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific and technological innovations.